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Compound of Interest

Compound Name: 1,3-Dichlorobenzene

L Get Quote

Cat. No.: B1664543

An In-depth Technical Guide to the Physical Properties of 1,3-Dichlorobenzene

For researchers, scientists, and drug development professionals, a precise understanding of
the physical properties of chemical compounds is fundamental. This technical guide provides a
detailed overview of the boiling and melting points of 1,3-Dichlorobenzene, including
experimental protocols for their determination.

Physical Properties of 1,3-Dichlorobenzene

1,3-Dichlorobenzene is a colorless liquid at room temperature.[1] Its key physical properties
are summarized in the table below.

Physical Property Value
Boiling Point 172-173 °C (342-343 °F; 445-446 K)[1][2][3][4]

_ _ -22 10 -25 °C (-8 t0 -13 °F; 248 to 251 K)[1][2][3]
Melting Point

[4]

Molecular Weight 147.00 g/mol [1]
Density 1.288 g/cm3 at 25 °C[1][4][5]
Appearance Colorless liquid[1]

Solubility in Water

Insoluble[1][6]
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Experimental Determination of Physical Properties

Accurate determination of boiling and melting points is crucial for the identification and purity
assessment of chemical substances. The following sections detail the standard experimental
methodologies.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The most
common laboratory method for determining the melting point is the capillary method using a
melting point apparatus.

Experimental Protocol using a Mel-Temp Apparatus:

o Sample Preparation: A small amount of the solid 1,3-Dichlorobenzene (in its frozen state) is
finely ground and packed into a capillary tube, which is sealed at one end. The sample
should be densely packed to a height of about 2-3 mm.[7]

o Apparatus Setup: The capillary tube is placed in the heating block of a Mel-Temp apparatus,
alongside a calibrated thermometer.[8]

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to
ensure thermal equilibrium between the sample, the heating block, and the thermometer.[8]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.[9] For pure compounds, this range is
typically narrow (0.5-1 °C).

e Cooling and Repetition: The apparatus is allowed to cool, and the determination can be
repeated with a fresh sample to ensure accuracy.[8]

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it.[10] A common and effective method for determining the boiling point of a
small quantity of liquid is the capillary method.
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Experimental Protocol using the Capillary Method:

Sample Preparation: A small amount of liquid 1,3-Dichlorobenzene is placed in a small test
tube or fusion tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube.[11]

Heating: The test tube is gently heated in a heating bath (e.g., an oil bath) to ensure uniform
temperature distribution. The setup is heated until a continuous stream of bubbles emerges
from the open end of the inverted capillary tube.[10][11] This indicates that the air in the
capillary has been replaced by the vapor of the liquid.

Observation: The heating is then discontinued, and the apparatus is allowed to cool slowly.

Boiling Point Reading: The temperature is carefully monitored. The boiling point is the
temperature at which the liquid just begins to enter the capillary tube.[11] At this point, the
vapor pressure of the liquid is equal to the external atmospheric pressure.

Pressure Correction: Since boiling point is dependent on pressure, the atmospheric pressure
should be recorded at the time of the experiment. If the atmospheric pressure is not 1 atm
(760 mmHgQ), a correction may be necessary.

Factors Influencing Physical Properties

The physical properties of a substance are dictated by its molecular structure and the resulting

intermolecular forces. The following diagram illustrates the logical relationship between these

factors for 1,3-Dichlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 1,3-Dichlorobenzene (boiling
point, melting point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664543#physical-properties-of-1-3-
dichlorobenzene-boiling-point-melting-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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